2-imidazolidinylidene(nitro)acetonitrile

• IUPAC Name: 2-imidazolidin-2-ylidene-2-nitroacetonitrile
• InChI: InChI=1S/C5H6N4O2/c6-3-4(9(10)11)5-7-1-2-8-5/h7-8H,1-2H2
• InChI Key: AZXRYVVUPUKDAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=C(C#N)[N+](=O)[O-])N1
• Molecular Formula: C5H6N4O2
• Molecular Weight: 154.13 g/mol

Description

2-Imidazolidinone and its analogues are omnipresent structural motifs of pharmaceuticals, natural products, chiral auxiliaries, and intermediates in organic syntheses. Nitroacetonitrile is the simplest a-nitronitrile; it possesses a single central carbon attached to two strong electronegative, electron-withdrawing groups allowing extensive chemistry through the active methylene center.

Synthesis Analysis

Imidazolidines are traditionally prepared by condensation reaction of 1,2-diamines and aldehydes. Nitroacetonitrile serves as a versatile synthetic precursor in the formation of heterocyclic and polyfunctional aliphatic. Using alkyl aromatics as the raw materials and acetonitrile as the solvent and nitrogen source, 1,2-diamine derivatives were synthesized via an electrophotocatalytic strategy.

Molecular Structure Analysis

Acetonitrile is a small polar molecule and has a high relative permittivity (εr = 36), which is conducive to the dissociation of ion pairs into free ions. The bond dissociation energy D(H-CH2CN) equals 4.03 ± 0.09 eV, and D(CH3-CN) equals 5.36 ± 0.03 eV.

Chemical Reactions Analysis

The conversion reactions of acetonitrile as a building block have become one of the most-attractive fields in organic synthesis. Depending on the electrolyte used, either 3,4-dihydroimidazole or 2-oxazoline products can be obtained.

Physical And Chemical Properties Analysis

Acetonitrile is commonly used as an organic solvent and can also be used as an important intermediate in organic synthesis. Its widespread use has led to the development of new methods for the synthesis of a variety of important compounds.

Mechanism of Action

Acetonitrile can be deprotonated to form a nucleophile, and the nitrogen with lone pair electrons can also act as a nucleophile. Additionally, the cleavage of the H3C-CN bond or H-CH2CN in CH3CN generates •CN or •CH2CN radicals.

Future Directions

Nitroacetonitrile is an attractive building block for the introduction of a cyano(nitro)methyl group. The cyano group exhibits similar reactivity to a carbonyl, but is additionally capable of unique reactivity via an imino group, enabling the synthesis of versatile frameworks. On the other hand, the nitro group is a strongly electron-withdrawing.